Cas no 921527-92-6 (4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide)

• Product Name: 4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• CAS No: 921527-92-6
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5919603
• PubChem ID: 41240830
• Update Time: 2025-06-08

4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• 4-methoxy-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• AKOS024629864
• 921527-92-6
• F2236-0007
• 4-methoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide
• 4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

• Inchi： 1S/C20H19N3O3/c1-26-17-9-7-16(8-10-17)20(25)21-13-14-23-19(24)12-11-18(22-23)15-5-3-2-4-6-15/h2-12H,13-14H2,1H3,(H,21,25)
• InChI Key： POPQVCOFSZBAJG-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

Professional Introduction to Compound with CAS No. 921527-92-6 and Product Name: 4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

The compound with CAS No. 921527-92-6 and the product name 4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a 4-methoxy group, combined with a N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl moiety, suggests a complex interplay of electronic and steric effects that may contribute to its biological activity. Such structural motifs are often explored in the development of novel bioactive compounds.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The dihydropyridazine core is particularly noteworthy, as it has been implicated in various pharmacological contexts. For instance, derivatives of dihydropyridazines have shown promise in the treatment of cardiovascular diseases, inflammation, and even certain types of cancer. The benzamide moiety further enhances the compound's potential by introducing polar interactions that can improve solubility and binding affinity to biological targets.

The 4-methoxy substituent plays a crucial role in modulating the electronic properties of the molecule. Methoxy groups are known to be electron-donating via resonance, which can influence the reactivity and binding interactions of the compound. This feature is particularly relevant in drug design, where subtle modifications can lead to significant changes in potency and selectivity. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with tailored properties. The 4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide structure can be modeled using quantum mechanical methods to understand its behavior in different environments. Such simulations can provide insights into how the molecule might interact with biological targets, such as enzymes or receptors, which is essential for developing effective therapeutics.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The dihydropyridazine core has been associated with modulatory effects on neurotransmitter systems, which could make it useful for conditions like depression or anxiety. Additionally, the benzamide group is known to interact with various central nervous system receptors, further supporting its potential as a neuroactive agent. Current research is exploring how these structural features contribute to biological activity and whether they can be optimized for better efficacy.

The synthesis of 4-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in addressing such complexities. Techniques like multi-step organic synthesis combined with catalytic processes allow for efficient production of these molecules on a scalable basis. The use of chiral auxiliaries or asymmetric catalysis can also ensure high enantiomeric purity, which is critical for pharmaceutical applications.

In vitro studies have begun to reveal the biological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to disease pathways. For example, its interaction with cytochrome P450 enzymes could provide insights into potential drug-drug interactions or metabolic stability issues. Further experiments are needed to fully characterize its pharmacological properties and determine its therapeutic potential.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The 4-methoxy-N-2-(6-oxo-3 phenyl -1 , 6 -dih ydro pyridazin -1 - yl) ethylbenzamide structure exemplifies how combining different chemical scaffolds can lead to innovative solutions for unmet medical needs. By leveraging cutting-edge technologies and integrating knowledge from various fields, researchers can accelerate the discovery and development process.

As our understanding of molecular interactions continues to evolve, so too does our ability to design more effective drugs. The CAS No 921527 92 6 compound represents just one example of how advances in chemistry and biology are driving progress in medicine. Future studies will likely focus on optimizing its structure for improved bioavailability and target specificity while exploring new therapeutic indications.

In conclusion,4-methoxy-N 2 ( 6 oxo -3 phen yl -1 , 6 dihy dro pyrid azin -1 - yl) ethylbenzamide stands as a testament to the power of modern drug discovery efforts . Its unique structural features offer exciting possibilities for treating various diseases , particularly those involving neurological or inflammatory pathways . With continued research , this compound could one day make a meaningful impact on patient care worldwide .